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Introduction

Targeted protein degradation (TPD) has emerged as a powerful therapeutic modality that
hijacks the cell's own protein disposal machinery to eliminate disease-causing proteins.[1][2]
Unlike traditional inhibitors that only block a protein's function, targeted protein degraders
(TPDs), such as Proteolysis-Targeting Chimeras (PROTACSs) and molecular glues, lead to the
removal of the target protein.[1][2][3] This offers a distinct advantage, particularly for targeting
proteins previously considered "undruggable.”[3] A critical step in the development of TPDs is
to assess their functional consequences on cells, with cell viability being a primary readout.[4]

[5]

These application notes provide detailed protocols for commonly used cell viability assays and
offer guidance on their application to the unique mechanism of action of TPDs.

Mechanism of Action of Targeted Protein Degraders
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TPDs, such as PROTACSs, are heterobifunctional molecules that bring a target protein of
interest (POI) and an E3 ubiquitin ligase into close proximity.[1][2] This induced proximity
facilitates the formation of a ternary complex, leading to the ubiquitination of the POL.[1] The
polyubiquitinated protein is then recognized and degraded by the proteasome.[1][6] This
process is catalytic, as the TPD molecule is released and can induce the degradation of
multiple POI molecules.[1]
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Cell Viability Assay Principles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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